Cas no 49852-39-3 (1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en))

1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en) structure
49852-39-3 structure
Product Name:1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en)
CAS No:49852-39-3
MF:C10H20O2
MW:172.264603614807
CID:3158469
PubChem ID:2750589
Update Time:2025-04-21

1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedimethanol, 1,2,2-trimethyl- (en)
    • 1,2,2-trimethyl-1,3-bis(hydroxymethyl)cyclopentane
    • (3-hydroxymethyl-2,2,3-trimethyl-cyclopentyl)-methanol
    • SHBHXOXBWWDHLT-UHFFFAOYSA-N
    • [3-(hydroxymethyl)-2,2,3-trimethylcyclopentyl]methanol
    • (1,2,2-Trimethylcyclopentane-1,3-diyl)dimethanol
    • AKOS002664986
    • SCHEMBL3290019
    • 49852-39-3
    • MDL: MFCD01111061
    • Inchi: 1S/C10H20O2/c1-9(2)8(6-11)4-5-10(9,3)7-12/h8,11-12H,4-7H2,1-3H3
    • InChI Key: SHBHXOXBWWDHLT-UHFFFAOYSA-N
    • SMILES: OCC1(C)CCC(CO)C1(C)C

Computed Properties

  • Exact Mass: 172.146329876Da
  • Monoisotopic Mass: 172.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų
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